Cas no 2171758-12-4 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-2-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-2-carboxylic acid
• CAS No: 2171758-12-4
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6082471
• PubChem ID: 165538792
• Update Time: 2025-05-19

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-2-carboxylic acid
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyridine-2-carboxylic acid
• 2171758-12-4
• EN300-1518306

• Inchi： 1S/C27H27N3O5/c1-2-7-23(25(31)29-15-17-12-13-24(26(32)33)28-14-17)30-27(34)35-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-14,22-23H,2,7,15-16H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： QWOOCCFIBQEDNG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=NC(C(=O)O)=CC=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 118Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-2-carboxylic acid

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171758-12-4, known as 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-2-carboxylic acid, is a highly specialized molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable subject for research and development.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and protection strategies. The presence of this group in the compound suggests its potential application in peptide-based drug delivery systems and bioconjugate chemistry. Researchers have demonstrated that Fmoc groups can be effectively used to control the release of bioactive molecules, thereby enhancing their therapeutic efficacy. This makes the compound an attractive candidate for developing targeted drug delivery systems.

The pyridine ring in the molecule is another key feature that contributes to its unique properties. Pyridine derivatives are known for their versatility in organic synthesis and their ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cycloaddition reactions. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of pyridine-based compounds, enabling the creation of enantioselective products with high precision.

Moreover, the compound's structure incorporates a pentanamide group, which adds to its functional diversity. Pentanamide derivatives have been explored for their role in modulating cellular signaling pathways and their potential as inhibitors of key enzymes involved in disease progression. Recent studies have shown that such compounds can be optimized to improve their bioavailability and pharmacokinetic profiles, making them promising candidates for therapeutic applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and protective group strategies. The use of Fmoc as a protecting group ensures high yields and excellent stereochemical control during the synthesis. Researchers have also explored green chemistry approaches to synthesize similar compounds, reducing environmental impact while maintaining product quality.

From an applications perspective, this compound has shown potential in several areas. In the field of materials science, it has been investigated for its role in constructing advanced materials with tailored properties, such as stimuli-responsive polymers and self-healing materials. In pharmacology, its ability to act as a prodrug or drug carrier has been extensively studied, with promising results in preclinical models.

Furthermore, the compound's structural features make it an ideal candidate for exploring novel chemical transformations. For instance, recent breakthroughs in transition metal-catalyzed cross-coupling reactions have opened new avenues for modifying pyridine derivatives with diverse functional groups. These advancements not only enhance the compound's versatility but also pave the way for its use in emerging technologies like molecular sensors and nanodevices.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyridine-2-carboxylic acid (CAS No 2171758-12-4) is a multifaceted molecule with immense potential across various scientific disciplines. Its unique structure, incorporating functional groups like Fmoc and pyridine rings, positions it as a valuable tool for researchers aiming to develop innovative solutions in drug delivery, materials science, and catalysis. As ongoing research continues to uncover new applications and optimization strategies, this compound is poised to play a pivotal role in advancing modern chemistry and pharmacology.